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Compound of Interest

Compound Name: Imazalil D5 (2-propenyl D5)
Cat. No.: B12057569
Get Quote

Executive Summary

In the precise quantitation of antifungal residues, Imazalil-D5 (CAS: 1398065-91-2) serves as
the critical internal standard for Isotope Dilution Mass Spectrometry (IDMS).[1] Its primary
function is to correct for signal suppression and matrix effects inherent in complex food
matrices (citrus, bananas) and biological samples.[1]

This guide details the commercial landscape of Imazalil-D5, validates its physicochemical
properties for method development, and provides a field-proven protocol for its integration into
LC-MS/MS workflows.

Part 1: The Technical Necessity of Deuterated

Standards[1]
The Deuterium Advantage in IDMS

For small molecule quantitation, the use of a deuterated analog (D5) is superior to structural
analogs (e.g., Enilconazole-D0) because it shares nearly identical physicochemical properties
with the target analyte while remaining mass-resolvable.[1]
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o Co-Elution: Imazalil-D5 co-elutes (or elutes with a negligible "deuterium isotope effect” shift)
with native Imazalil.[1] This ensures that the internal standard experiences the exact same
ionization environment at the electrospray source as the analyte, perfectly compensating for
matrix-induced suppression or enhancement.[1]

o Mass Shift (+5 Da): The +5 Da mass shift is strategic. Imazalil contains two chlorine atoms.
[1] The natural isotopic abundance of

creates a significant M+2 and M+4 signal.[1] A D3 label would risk interference from the
M+2/M+4 isotopes of the native drug.[1] A D5 label shifts the precursor mass far enough
(M+5) to avoid "cross-talk" from the natural isotopic envelope.[1]

Part 2: Commercial Availability & Specifications[1]

The market for Imazalil-D5 is specialized, with three primary tiers of suppliers: Certified
Reference Material (CRM) manufacturers, Research Chemical suppliers, and Bulk Isotope
labs.[1]
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Critical Procurement Note: Ensure you distinguish between the free base (CAS 1398065-91-2)
and the sulfate salt (CAS 1398065-92-3).[1] For standard pesticide residue analysis
(QUEChERYS), the free base is typically preferred due to solubility in acetonitrile.[1]

Part 3: Method Development & Validation
Validated LC-MS/MS Parameters

The following parameters are derived from validated residue analysis protocols. The transition
choice is critical to maintain the specificity of the deuterium label.

lonization Mode: ESI Positive (+)

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 1.8 um, 2.1 x 50 mm)[1]

Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water[1]

Mobile Phase B: Acetonitrile (or Methanol)[1]

MRM Transition Table

Precursor lon Product lon Collision
Analyte Role

(m/z) (m/z) Energy (eV)
Imazalil (Native) 297.1 159.0 25 Quantifier
Imazalil (Native) 297.1 255.0 15 Qualifier
Imazalil-D5 302.1 164.0 25 Internal Standard

Mechanistic Insight: The transition 302.1 -> 164.0 retains the imidazole ring and the deuterated
allyl chain (depending on labeling position).[1] If your D5 standard is labeled on the allyl group,
you must ensure your product ion is not the dichlorophenyl moiety (which would be unlabeled),
or you will lose the mass distinction.[1] The 164.0 fragment confirms the presence of the D5
label in the fragment.[1]

Workflow Visualization

The following diagram illustrates the IDMS workflow, highlighting the critical "Spike Before
Extraction" step which validates the entire method recovery.
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Caption: Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. Spiking Imazalil-D5
prior to extraction allows the standard to track extraction efficiency and matrix effects.[1]

Part 4: Experimental Protocol (Standard
Preparation)

Objective: Preparation of a stable 1.0 pg/mL Working Internal Standard (WIS) solution.
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Reagents

e Imazalil-D5 (Neat, 10 mg) or 100 pg/mL stock solution.[1]
e Acetonitrile (LC-MS Grade).[1]

e Formic Acid (LC-MS Grade).[1]

Step-by-Step Methodology

o Stock Preparation (If using Neat):

[¢]

Weigh 1.0 mg (£0.05 mg) of Imazalil-D5 into a 10 mL volumetric flask.

[¢]

Dissolve in 100% Acetone or Acetonitrile.[1] Note: Imazalil is sparingly soluble in pure
water.[1]

[¢]

Sonicate for 5 minutes to ensure complete dissolution.

o

Concentration: 100 pg/mL (Stock A).[1] Store at -20°C.
e Working Internal Standard (WIS):
o Transfer 100 pL of Stock A into a 10 mL volumetric flask.
o Dilute to volume with Acetonitrile.[1]
o Concentration: 1.0 pg/mL.[1]
e Spiking Protocol:
o Add 50 pL of WIS to 5.0 g of sample homogenate before adding extraction solvents.[1]

o Final concentration in sample: 10 ng/g (ppb).[1]

Troubleshooting & Stability

 Stability: Deuterated standards in solution are stable for 6-12 months at -20°C.[1]
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» Deuterium Exchange: Avoid storing in protic solvents (methanol/water) at high pH (>8) for
extended periods, although Imazalil-D5 is generally robust.[1]

e Peak Tailing: If Imazalil peaks tail on C18, add 5mM Ammonium Formate to the aqueous
mobile phase to buffer the tertiary amine on the imidazole ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application of Imazalil-D5[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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